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Introduction
Niemann-Pick Type C (NPC) disease is a rare, autosomal recessive lysosomal storage

disorder characterized by the accumulation of unesterified cholesterol and other lipids within

late endosomes and lysosomes. The majority of NPC cases are caused by mutations in the

NPC1 gene, which encodes a transmembrane protein crucial for the egress of cholesterol from

lysosomes. The resulting cholesterol sequestration leads to a cascade of cellular dysfunctions,

including impaired organelle function and altered signaling pathways, ultimately culminating in

severe neurodegeneration and visceral pathology.

The development of effective therapeutic strategies for NPC disease relies on robust and

reproducible methods for quantifying cholesterol accumulation in cellular models, such as

NPC1 knockout (KO) cells. These models are invaluable tools for understanding disease

pathogenesis and for screening potential drug candidates. This document provides detailed

application notes and protocols for the quantification of cholesterol in NPC1 KO cells, utilizing

established methodologies.
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Quantitative Data Summary
The following tables summarize representative quantitative data on cholesterol levels in NPC1

knockout cells compared to wild-type (WT) controls. These values are indicative and may vary

depending on the specific cell line, culture conditions, and the quantification method employed.

Table 1: Total Cholesterol Levels in Wild-Type vs. NPC1 Knockout Cells

Cell Type Method

Total
Cholesterol
(μg/mg
protein)

Fold Change
(NPC1 KO vs.
WT)

Reference

Human Hap1

Cells

Filipin Staining

Intensity

(Normalized)

WT: 1.0 ± 0.1,

I1061T-NPC1:

2.5 ± 0.3, NPC1-

null: 2.6 ± 0.2

~2.5 - 2.6

Mouse

Fibroblasts

Filipin Staining

Intensity

(Normalized)

WT: 1.0 ± 0.1,

I1061T-NPC1:

1.8 ± 0.2, NPC1-

null: 2.9 ± 0.3

~1.8 - 2.9 [1]

HepG2 Cells
Biochemical

Assay

WT: 15.2 ± 1.5,

NPC1 KO1: 28.9

± 2.1, NPC1

KO2: 30.1 ± 2.5

~1.9 - 2.0

Table 2: Free Cholesterol Content in Lysosomes of Wild-Type vs. NPC1 Knockout Cells
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Cell Line Treatment Method

Free
Cholesterol
(Peak
Intensity)

Fold
Change
(NPC1 KO
vs. WT)

Reference

HEK-293T Vehicle LC-MS/MS

sgNT: ~1.0e7,

sgNPC1:

~3.5e7

~3.5 [2]

HEK-293T Torin1 LC-MS/MS

sgNT: ~1.0e7,

sgNPC1:

~3.5e7

~3.5 [2]

Experimental Protocols
Here, we provide detailed protocols for three commonly used methods to quantify cholesterol

accumulation in NPC1 knockout cells.

Filipin Staining for Unesterified Cholesterol (Semi-
Quantitative)
Filipin, a fluorescent polyene antibiotic, binds specifically to unesterified cholesterol and is

widely used for the visualization and semi-quantitative analysis of cholesterol storage in NPC

cells.

Materials:

Phosphate-Buffered Saline (PBS)

4% Paraformaldehyde (PFA) in PBS

Filipin III stock solution (5 mg/mL in DMSO, stored at -20°C, protected from light)

Staining solution (50 µg/mL Filipin III in PBS)

Mounting medium
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Fluorescence microscope with a UV filter set (Excitation: 340-380 nm, Emission: 385-470

nm)

Protocol:

Cell Culture: Plate NPC1 KO and WT cells on glass coverslips in a 24-well plate and culture

to the desired confluency.

Fixation: Gently wash the cells twice with PBS. Fix the cells with 4% PFA for 30-60 minutes

at room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Staining: Prepare the Filipin staining solution fresh and protect it from light. Incubate the

fixed cells with the staining solution for 1-2 hours at room temperature in the dark.

Washing: Wash the cells three times with PBS for 5 minutes each in the dark.

Mounting: Mount the coverslips onto glass slides using an appropriate mounting medium.

Imaging: Immediately visualize the cells under a fluorescence microscope. Filipin

fluorescence is prone to photobleaching, so minimize exposure to the excitation light.

Quantification: Acquire images using identical settings for all samples. The fluorescence

intensity of Filipin staining can be quantified using image analysis software (e.g., ImageJ,

CellProfiler) by measuring the mean fluorescence intensity per cell or the area of Filipin-

positive puncta. Normalize the data to the number of cells.

Amplex™ Red Cholesterol Assay (Quantitative)
The Amplex™ Red Cholesterol Assay Kit provides a sensitive, fluorometric method for the

quantification of total cholesterol in cell lysates. The assay is based on an enzyme-coupled

reaction that produces a highly fluorescent product, resorufin.

Materials:

Amplex™ Red Cholesterol Assay Kit (contains Amplex™ Red reagent, horseradish

peroxidase (HRP), cholesterol oxidase, cholesterol esterase, and reaction buffer)
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Chloroform:Methanol (2:1, v/v) or Hexane:Isopropanol (3:2, v/v) for lipid extraction

Microcentrifuge tubes

Vacuum concentrator or nitrogen stream

96-well black, flat-bottom microplate

Microplate reader capable of fluorescence excitation at 530-560 nm and emission detection

at ~590 nm

Protocol:

Cell Lysis and Lipid Extraction:

Harvest a known number of NPC1 KO and WT cells (e.g., 1 x 10^6 cells).

Add 200 µL of chloroform:methanol (2:1) or hexane:isopropanol (3:2) to the cell pellet.[3]

Vortex thoroughly to lyse the cells and extract lipids.

Centrifuge at 14,000 rpm for 5-10 minutes to pellet cell debris.[3]

Carefully transfer the organic (lower) phase to a new microcentrifuge tube.

Evaporate the solvent using a vacuum concentrator or under a gentle stream of nitrogen.

Assay Procedure:

Prepare a cholesterol standard curve according to the kit manufacturer's instructions.

Reconstitute the dried lipid extracts in the 1X reaction buffer provided in the kit. The

volume will need to be optimized but can start at 50-100 µL.

Pipette 50 µL of the reconstituted samples and standards into separate wells of the 96-well

plate.

Prepare the Amplex™ Red working solution containing cholesterol oxidase, cholesterol

esterase (for total cholesterol), and HRP according to the kit protocol.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.thermofisher.com/store/v3/products/faqs/A12216
https://www.thermofisher.com/store/v3/products/faqs/A12216
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15701250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 50 µL of the working solution to each well.

Incubate the plate for 15-30 minutes at 37°C, protected from light.

Measure the fluorescence in a microplate reader.

Data Analysis:

Subtract the fluorescence value of the no-cholesterol control from all readings.

Generate a standard curve by plotting the fluorescence values of the cholesterol

standards against their concentrations.

Determine the cholesterol concentration in the samples from the standard curve.

Normalize the cholesterol content to the initial cell number or protein concentration of the

cell lysate.

Mass Spectrometry (LC-MS/MS) for Cholesterol
Quantification (Highly Quantitative and Specific)
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the

absolute quantification of cholesterol and other lipids. This method offers high sensitivity and

specificity.

Materials:

Internal standard (e.g., d7-cholesterol)

Solvents for lipid extraction (e.g., chloroform, methanol, isopropanol)

LC-MS/MS system (e.g., a triple quadrupole mass spectrometer coupled with a UHPLC

system)

C18 reverse-phase column

Protocol:
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Sample Preparation and Lipid Extraction:

Harvest a known number of NPC1 KO and WT cells.

Add a known amount of the internal standard (d7-cholesterol) to each sample before

extraction. This is crucial for accurate quantification.

Perform lipid extraction using a method such as the Folch or Bligh-Dyer method. For

example, add 1 mL of a 2:1 methanol:chloroform mixture to the cell pellet, vortex, and

incubate on ice.

Add 0.5 mL of chloroform and 0.5 mL of water, vortex, and centrifuge to separate the

phases.

Collect the lower organic phase containing the lipids.

Dry the lipid extract under a stream of nitrogen.

LC-MS/MS Analysis:

Reconstitute the dried lipid extract in an appropriate solvent (e.g., isopropanol).

Inject the sample onto a C18 reverse-phase column.

Use a gradient elution with mobile phases such as water with formic acid and

acetonitrile/isopropanol to separate the lipids.

The mass spectrometer is operated in positive ion mode using electrospray ionization

(ESI).

Set up Multiple Reaction Monitoring (MRM) transitions for cholesterol and the d7-

cholesterol internal standard. The precursor-to-product ion transitions will be specific for

each molecule.

Data Analysis:

Integrate the peak areas for cholesterol and the internal standard.
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Calculate the ratio of the cholesterol peak area to the internal standard peak area.

Generate a standard curve using known concentrations of cholesterol and a fixed

concentration of the internal standard.

Determine the absolute amount of cholesterol in the samples by comparing their peak

area ratios to the standard curve.

Normalize the cholesterol content to the initial cell number or protein concentration.

Visualizations
Signaling Pathway: NPC1 Deficiency and Altered
mTORC1 Signaling
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Caption: NPC1-mTORC1 signaling pathway in healthy vs. NPC1 knockout cells.

Experimental Workflow: Cholesterol Quantification
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Caption: Experimental workflow for quantifying cholesterol in NPC1 KO cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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